beta-Rotunol

Specification

• CAS No.: 24405-57-0
• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• IUPAC Name: (4aR,6R,8aS)-4a-hydroxy-4,8a-dimethyl-6-prop-1-en-2-yl-5,6,7,8-tetrahydro-1H-naphthalen-2-one
• Standard InChI: InChI=1S/C15H22O2/c1-10(2)12-5-6-14(4)9-13(16)7-11(3)15(14,17)8-12/h7,12,17H,1,5-6,8-9H2,2-4H3/t12-,14+,15+/m1/s1
• SMILES: CC1=CC(=O)CC2(C1(CC(CC2)C(=C)C)O)C
• Canonical SMILES: CC1=CC(=O)CC2(C1(CC(CC2)C(=C)C)O)C
• Appearance: Powder

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

Beta-Rotunol presents as a powder in its purified form and possesses specific chemical properties that determine its behavior in various environments. The following table summarizes the key characteristics of this compound:

Property	Description
CAS Number	24405-57-0
Molecular Formula	C15H22O2
Molecular Weight	234.3 g/mol
Physical Appearance	Powder
Type of Compound	Sesquiterpenoid
Standard InChIKey	WDFLKCAWQQMJCA-SNPRPXQTSA-N
PubChem ID	5321005

The solubility profile of beta-Rotunol is an important parameter for research applications. The compound demonstrates good solubility in various organic solvents but limited solubility in water, which is characteristic of many terpenoid compounds.

Structural Features

Beta-Rotunol possesses a complex molecular structure characterized by specific stereochemistry and functional groups. The chemical name of the compound is (4aR,6R,8aS)-4a-hydroxy-4,8a-dimethyl-6-prop-1-en-2-yl-5,6,7,8-tetrahydro-1H-naphthalen-2-one, which reflects its stereochemical configuration. The structure includes:

• A partially unsaturated bicyclic framework

• A hydroxyl group at the 4a position

• A carbonyl group within the naphthalene-like ring system

• A prop-1-en-2-yl (isopropenyl) substituent

• Two methyl groups at positions 4a and 8a

The molecular structure can be represented by the SMILES notation: CC1=CC(=O)CC2(C1(CC(CC2)C(=C)C)O)C. This structural arrangement contributes to the compound's physicochemical properties and potential biological interactions.

Source and Natural Occurrence

Cyperus rotundus: The Natural Source

Beta-Rotunol is a natural product isolated from plants of the Cyperus genus, particularly Cyperus rotundus of the Cyperaceae family. C. rotundus, commonly known as nutgrass or purple nutsedge, has a long history of use in traditional medicine across various cultures. The plant has been documented to possess numerous pharmacological activities, including neuroprotective, anti-inflammatory, antipyretic, analgesic, sedative, anticonvulsant, gastroprotective, and antidiabetic properties.

The rhizomes of C. rotundus are particularly rich in bioactive compounds, including various sesquiterpenoids like beta-Rotunol. These compounds contribute to the plant's medicinal properties and have been the subject of extensive phytochemical studies. Other related compounds found in C. rotundus include rotundenol and rotundone, which share structural similarities with beta-Rotunol.

Parameter	Recommendation
Storage Temperature	-20°C
Storage Condition	Desiccated
Shipping Temperature	2-8°C
Solvent for Stock Solution	DMSO, Chloroform, Dichloromethane, Ethyl Acetate, or Acetone
Stock Solution Storage	Below -20°C (preferably prepare fresh)

For optimal solubility when preparing solutions, it is recommended to warm the container to 37°C and use an ultrasonic bath to facilitate dissolution. While stock solutions can be stored for several months at -20°C, preparing fresh solutions is preferable to ensure maximum potency for experimental use.

Beta-Rotunol serves as an important reference standard in natural product research, phytochemical analysis, and quality control of herbal preparations. Its well-defined chemical structure and properties make it valuable for:

• Authentication and standardization of Cyperus rotundus extracts

• Structure-activity relationship studies of sesquiterpenoids

• Comparative phytochemical analysis of Cyperaceae species

• Development of analytical methods for terpenoid detection

Related Compounds

Beta-Rotunol belongs to a family of structurally related compounds found in Cyperus species. One notable related compound is (+)-Anhydro-beta-rotunol (C15H20O), which has a molecular weight of 216.32 g/mol and represents a dehydrated form of beta-Rotunol. The structural relationship between these compounds provides insight into the biosynthetic pathways and chemical transformations of sesquiterpenoids in Cyperus species.

Other related compounds found in Cyperus rotundus include:

• Rotundenol

• Rotundone

• Valencene

• Nootkatone

• α-Cyperone

• Isocyperol

• Sugeonol

• Sugetriol

These compounds, along with beta-Rotunol, contribute to the complex phytochemical profile and biological activities of Cyperus rotundus.